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Compound of Interest

Compound Name: 3-Ethylpentan-1-ol

Cat. No.: B1268609

An In-depth Technical Guide to 3-Ethylpentan-1-
ol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 3-Ethylpentan-1-ol, a branched-
chain primary alcohol. It details the compound's chemical identity, physicochemical properties,
synthesis, and analytical methodologies. While specific biological activities and applications in
drug development for 3-Ethylpentan-1-ol are not extensively documented, this guide also
explores the general biological effects of aliphatic alcohols, offering a basis for future research
and potential applications.

Chemical Identity and Properties

3-Ethylpentan-1-ol is an organic compound with the systematic IUPAC name 3-ethylpentan-
1-ol. It is a structural isomer of heptanol.

Table 1: Chemical Identifiers for 3-Ethylpentan-1-ol

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1268609?utm_src=pdf-interest
https://www.benchchem.com/product/b1268609?utm_src=pdf-body
https://www.benchchem.com/product/b1268609?utm_src=pdf-body
https://www.benchchem.com/product/b1268609?utm_src=pdf-body
https://www.benchchem.com/product/b1268609?utm_src=pdf-body
https://www.benchchem.com/product/b1268609?utm_src=pdf-body
https://www.benchchem.com/product/b1268609?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268609?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Identifier Value

CAS Number 66225-51-2[1][2]
Molecular Formula C7H160[1][2]

IUPAC Name 3-ethylpentan-1-ol[1]
Synonyms 1-Pentanol, 3-ethyl-[1]

INChI=1S/C7H160/c1-3-7(4-2)5-6-8/h7-8H,3-

InChl

6H2,1-2H3[1]
InChlKey DVEFUHVVWJONKR-UHFFFAOYSA-N[1]
Canonical SMILES CCc(co)ccori]

Table 2: Physicochemical Properties of 3-Ethylpentan-1-ol

Property Value Source
Molecular Weight 116.20 g/mol [1][2]
Boiling Point 161.3 £ 8.0 °C at 760 mmHg [3]
Density 0.8 £0.1 g/cm3 [3]
Flash Point 61.8+6.5°C [3]
LogP 2.29 [3]

PSA (Polar Surface Area) 20.23 A2 [3]
Exact Mass 116.120117 [3]

Synthesis of 3-Ethylpentan-1-ol

The synthesis of 3-Ethylpentan-1-ol can be achieved through various organic synthesis
routes. A common approach involves the use of a Grignard reagent to form the carbon
skeleton, followed by the introduction of the hydroxyl group. While a specific protocol for 3-
Ethylpentan-1-ol is not readily available in the searched literature, a detailed methodology for
the synthesis of the closely related tertiary alcohol, 3-ethyl-3-pentanol, can be adapted. A
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plausible synthetic route for 3-Ethylpentan-1-ol would involve the reaction of a suitable
Grignard reagent with an appropriate epoxide or aldehyde.

A hypothetical two-step synthesis is outlined below:
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Hypothetical Synthesis of 3-Ethylpentan-1-ol

4 Step 1: Grignard Reagent Formation )
Ethyl Bromide Magnesium Turnings
Anhydrous Ether
Ethylmagnesium Bromide
\o )

/Step 2: Reaction with Epoxide and Hydrolysis\
Butyraldehyde Anhydroys Ether
y

Intermediate Alkoxide

Aqueous Workup (e.g., NH4CI)

3-Ethylpentan-1-ol
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General Biological Effects of Aliphatic Alcohols

Aliphatic Alcohols

(e.g., 3-Ethylpentan-1-ol)

Interaction with Cell Membranes

RN

Disruption of Membrane Fluidity Alteration of Membrane Protein Function
Physiological Effects lon Channels Enzymes

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3-Ethylpentan-1-ol CAS number and molecular
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1268609#3-ethylpentan-1-ol-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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